5-Ethyl-5-hydroxy-1-methyl-4-phenyl-1H-pyrrol-2(5H)-one

• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol
• IUPAC Name: 5-ethyl-5-hydroxy-1-methyl-4-phenylpyrrol-2-one
• InChI: InChI=1S/C13H15NO2/c1-3-13(16)11(9-12(15)14(13)2)10-7-5-4-6-8-10/h4-9,16H,3H2,1-2H3
• InChI Key: FHSPEPVHQSBFTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=CC(=O)N1C)C2=CC=CC=C2)O

Description

2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- is a heterocyclic compound with a unique structure that includes a pyrrolone ring. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and applications in various scientific research areas.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- can be achieved through several methods. One common approach involves the base-assisted cyclization of 3-cyanoketones. This method is advantageous due to the availability and cost-effectiveness of the starting materials . Another method involves the use of palladium (II)-assisted cyclization of allylamine or a ring-closing-metathesis strategy using 4-methoxybenzylamine .

Industrial Production Methods

Industrial production of this compound typically involves scalable synthetic routes that ensure high yield and purity. A practical and easily scalable synthesis involves a four-step process, including the synthesis of 3-methyl-4-hydroxy-2-butenolide in water and triflic acid-mediated N-benzyl lactam N-deprotection .

Chemical Reactions Analysis

Types of Reactions

2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert this compound into more saturated derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups, enhancing the compound’s biological activity .

Scientific Research Applications

2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: This compound exhibits potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Medicine: Due to its biological activities, it is being investigated for potential therapeutic applications, including as an anticancer agent.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- involves its interaction with various molecular targets and pathways. The compound’s structure allows it to bind to specific receptors and enzymes, modulating their activity. This interaction can lead to various biological effects, such as inhibition of cell proliferation in cancer cells or reduction of inflammation .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidinone Derivatives: These compounds share a similar pyrrolone ring structure and exhibit comparable biological activities.

Indole Derivatives: Indole derivatives also possess a heterocyclic ring and are known for their diverse biological activities.

Uniqueness

What sets 2H-Pyrrol-2-one, 5-ethyl-1,5-dihydro-5-hydroxy-1-methyl-4-phenyl- apart is its specific substitution pattern, which imparts unique biological properties and makes it a valuable compound for further research and development .